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Introduction

Tolpyralate is a selective post-emergence herbicide belonging to the pyrazolone chemical
class.[1][2] It is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase
(HPPD), a key enzyme in the carotenoid biosynthesis pathway in plants.[3][4] Inhibition of
HPPD leads to a depletion of plastoquinone and tocopherols, which are essential for
photosynthesis and protection against photooxidative damage. This ultimately results in the
bleaching of new plant growth, followed by necrosis and death of susceptible weeds.[3]
Tolpyralate has demonstrated high efficacy against a broad spectrum of grass and broadleaf
weeds, including those resistant to other herbicide modes of action.[5]

These application notes provide detailed protocols for the preparation of various Tolpyralate
formulations for use in laboratory and greenhouse research settings. The information is
intended to guide researchers in accurately preparing Tolpyralate for herbicidal efficacy
studies, mechanism of action investigations, and other research applications.

Chemical and Physical Properties of Tolpyralate

A summary of the key chemical and physical properties of Tolpyralate is presented in Table 1.
This information is crucial for proper handling, storage, and formulation preparation.
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Property Value Reference

1-({1-ethyl-4-[3-(2-
methoxyethoxy)-2-methyl-4-

IUPAC Name (methylsulfonyl)benzoyl]-1H- [6]
pyrazol-5-yl}oxy)ethyl methyl

carbonate
CAS Number 1101132-67-5 [6]
Molecular Formula C21H28N209S [4]
Molecular Weight 484.5 g/mol [4]
Appearance Off-white solid [5]
Melting Point 124-126 °C [4]
Water Solubility 26.5 mg/L (at 20 °C) [6]
Vapor Pressure 5.9 x 104 Pa (at 25 °C) [5]

Signaling Pathway of Tolpyralate Action

Tolpyralate's herbicidal activity stems from its inhibition of the HPPD enzyme within the
carotenoid biosynthesis pathway. The following diagram illustrates this pathway and the point
of inhibition by Tolpyralate.
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1. Formulation Preparation 2. Plant Propagation
(Stock, WP, or EC) (Target weed species & crop)

3. Experimental Design
(Dosage range, replicates, controls)

y
4. Herbicide Application
(Foliar spray)

y

5. Incubation
(Controlled greenhouse conditions)

y

6. Data Collection
(Visual injury, biomass, etc.)

y

7. Data Analysis
(Dose-response curves, statistical tests)

y

(8. Interpretation & Conclusior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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